Cas no 1690500-54-9 (3,4-Dimethyl-2-methoxymandelic acid)

3,4-Dimethyl-2-methoxymandelic acid is a substituted mandelic acid derivative characterized by its dimethyl and methoxy functional groups at the 3,4 and 2 positions, respectively. This structural modification enhances its utility as an intermediate in organic synthesis, particularly in the preparation of chiral compounds and pharmaceuticals. The presence of electron-donating groups influences its reactivity, making it valuable for stereoselective reactions. Its crystalline form ensures stability and ease of handling in laboratory settings. The compound’s distinct substitution pattern also offers potential applications in asymmetric catalysis and medicinal chemistry research, where tailored aromatic acids are often required for targeted molecular design.

3,4-Dimethyl-2-methoxymandelic acid structure

1690500-54-9 structure

Product Name:3,4-Dimethyl-2-methoxymandelic acid

CAS No:1690500-54-9

MF:C₁₁H₁₄O₄

MW:210.226463794708

CID:4942236

Update Time:2025-06-12

3,4-Dimethyl-2-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

- 3,4-Dimethyl-2-methoxymandelic acid
- Inchi： 1S/C11H14O4/c1-6-4-5-8(9(12)11(13)14)10(15-3)7(6)2/h4-5,9,12H,1-3H3,(H,13,14)
- InChI Key： YDRQVERIKZUEKK-UHFFFAOYSA-N
- SMILES： O(C)C1C(C)=C(C)C=CC=1C(C(=O)O)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 229
XLogP3: 1.5
Topological Polar Surface Area: 66.8

3,4-Dimethyl-2-methoxymandelic acid Pricemore >>

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Alichem	A015024426-250mg	3,4-Dimethyl-2-methoxymandelic acid	1690500-54-9	97%	250mg	499.20 USD	2021-06-18
Alichem	A015024426-500mg	3,4-Dimethyl-2-methoxymandelic acid	1690500-54-9	97%	500mg	798.70 USD	2021-06-18
Alichem	A015024426-1g	3,4-Dimethyl-2-methoxymandelic acid	1690500-54-9	97%	1g	1,534.70 USD	2021-06-18